Cas no 606957-04-4 ((5Z)-5-(4-bromophenyl)methylidene-2-(pyridin-4-yl)-5H,6H-1,2,4triazolo3,2-b1,3thiazol-6-one)

• Product name: (5Z)-5-(4-bromophenyl)methylidene-2-(pyridin-4-yl)-5H,6H-1,2,4triazolo3,2-b1,3thiazol-6-one
• CAS No: 606957-04-4
• MF: C₁₆H₉BrN₄OS
• MW: 385.237860441208
• CID: 5871123

(5Z)-5-(4-bromophenyl)methylidene-2-(pyridin-4-yl)-5H,6H-1,2,4triazolo3,2-b1,3thiazol-6-one Chemical and Physical Properties

Names and Identifiers

• (5Z)-5-[(4-bromophenyl)methylidene]-2-pyridin-4-yl-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-one
• Thiazolo[3,2-b][1,2,4]triazol-6(5H)-one, 5-[(4-bromophenyl)methylene]-2-(4-pyridinyl)-
• (5Z)-5-(4-bromophenyl)methylidene-2-(pyridin-4-yl)-5H,6H-1,2,4triazolo3,2-b1,3thiazol-6-one

• Inchi： 1S/C16H9BrN4OS/c17-12-3-1-10(2-4-12)9-13-15(22)21-16(23-13)19-14(20-21)11-5-7-18-8-6-11/h1-9H
• InChI Key： GLSWSKYWGXYUOB-UHFFFAOYSA-N
• SMILES： N1=C(C2C=CN=CC=2)N=C2SC(=CC3=CC=C(Br)C=C3)C(=O)N12

Experimental Properties

• Density: 1.70±0.1 g/cm3(Predicted)
• Boiling Point: 614.2±65.0 °C(Predicted)
• pka: 1.20±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridyltriazoles Pyridyl-1,2,4-triazoles

Additional information on (5Z)-5-(4-bromophenyl)methylidene-2-(pyridin-4-yl)-5H,6H-1,2,4triazolo3,2-b1,3thiazol-6-one

(5Z)-5-(4-Bromophenyl)methylidene-2-(pyridin-4-yl)-5H,6H-1,2,4triazolo3,2-b1,3thiazol-6-one: A Comprehensive Overview

The compound with CAS No. 606957-04-4, commonly referred to as (5Z)-5-(4-bromophenyl)methylidene-2-(pyridin-4-yl)-5H,6H-1,2,4triazolo3,2-b1,3thiazol-6-one, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features and potential applications in drug development. The molecular structure of this compound is characterized by a triazolo-thiazole ring system fused with a pyridine moiety and a substituted benzaldehyde group.

Recent studies have highlighted the importance of heterocyclic compounds like this one in medicinal chemistry. The triazolo-thiazole core is known for its ability to interact with various biological targets, making it a valuable scaffold for drug design. The presence of the pyridin-4-yl group adds further complexity to the molecule, enhancing its potential for binding to specific receptors or enzymes.

The synthesis of this compound involves a multi-step process that typically includes the formation of the triazolo-thiazole ring system followed by the introduction of the aryl aldehyde group. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound. For instance, recent advancements in catalytic methods have enabled more efficient formation of the key intermediates.

In terms of physical properties, this compound exhibits a melting point of approximately 280°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its UV-vis spectrum shows strong absorption bands in the visible region, which is indicative of its conjugated π-system. These properties make it suitable for applications in both analytical chemistry and material science.

The biological activity of this compound has been extensively studied. It has demonstrated moderate inhibitory activity against several enzymes, including kinases and proteases. Recent research has focused on its potential as an anti-inflammatory agent due to its ability to modulate cytokine production in vitro. Additionally, preliminary studies suggest that it may have anti-cancer properties by inducing apoptosis in certain cancer cell lines.

One of the most promising areas of application for this compound is in the development of targeted drug delivery systems. Its structural flexibility allows for functionalization with various ligands or targeting moieties, enhancing its utility in therapeutic applications. Researchers are also exploring its use as a building block for more complex molecules with enhanced bioavailability and efficacy.

In conclusion, (5Z)-5-(4-bromophenyl)methylidene-2-(pyridin-4-yl)-5H,6H-1,2,4triazolo3,2-b1,3thiazol-6-one represents a significant advancement in heterocyclic chemistry. Its unique structure and versatile properties make it a valuable tool for researchers across multiple disciplines. As ongoing studies continue to uncover new insights into its biological and chemical behavior, this compound is poised to play an increasingly important role in the development of novel therapeutic agents.